Cas no 24620-02-8 (Benzeneethanaminium,4-amino-N,N,N-trimethyl-)

Benzeneethanaminium,4-amino-N,N,N-trimethyl- structure
24620-02-8 structure
Product Name:Benzeneethanaminium,4-amino-N,N,N-trimethyl-
CAS No:24620-02-8
MF:C11H19N2
MW:179.281962633133
CID:270809
PubChem ID:3082228
Update Time:2025-04-19

Benzeneethanaminium,4-amino-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanaminium,4-amino-N,N,N-trimethyl-
    • 2-(4-aminophenyl)ethyl-trimethylazanium
    • 2-(4-Aminophenyl)-N,N,N-trimethylethanaminium
    • p-Aminophenethyltrimethylammonium
    • Papeta
    • 24620-02-8
    • Benzeneethanaminium, 4-amino-N,N,N-trimethyl-
    • 4-Aminophenethyltrimethylammonium
    • para-Aminophenethyltrimethyammonium
    • DTXSID40179365
    • Inchi: 1S/C11H19N2/c1-13(2,3)9-8-10-4-6-11(12)7-5-10/h4-7H,8-9,12H2,1-3H3/q+1
    • InChI Key: PXCZGGGXBGRWBU-UHFFFAOYSA-N
    • SMILES: [N+](C)(C)(C)CCC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 179.15497
  • Monoisotopic Mass: 179.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 26.02
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